Cas no 607732-04-7 (L-Proline, 5-oxo-4-(2-propenyl)-, (4S)- (9CI))

• Product Name: L-Proline, 5-oxo-4-(2-propenyl)-, (4S)- (9CI)
• CAS No: 607732-04-7
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 953500
• Update Time: 2024-06-12

L-Proline, 5-oxo-4-(2-propenyl)-, (4S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline, 5-oxo-4-(2-propenyl)-, (4S)- (9CI)
• L-Proline, 5-oxo-4-(2-propen-1-yl)-, (4S)-

• Inchi： 1S/C8H11NO3/c1-2-3-5-4-6(8(11)12)9-7(5)10/h2,5-6H,1,3-4H2,(H,9,10)(H,11,12)/t5-,6-/m0/s1
• InChI Key： HDHOMWLOLVSSCL-WDSKDSINSA-N
• SMILES： C(O)(=O)[C@@H]1C[C@H](CC=C)C(=O)N1

Computed Properties

• Exact Mass: 169.074
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2